Cas no 946199-19-5 (3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946199-19-5
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 6032962
• PubChem ID: 16931442
• Update Time: 2025-05-20

3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• Benzamide, 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-2-(3-thienyl)ethyl]-
• F2392-0351
• 3-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide
• 3-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
• AKOS024645798
• 946199-19-5
• 3-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide

• Inchi： 1S/C19H25N3O2S/c1-21-7-9-22(10-8-21)18(16-6-11-25-14-16)13-20-19(23)15-4-3-5-17(12-15)24-2/h3-6,11-12,14,18H,7-10,13H2,1-2H3,(H,20,23)
• InChI Key： NOHDHRWXDWVCNI-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 359.16674822g/mol
• Monoisotopic Mass: 359.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 541.7±50.0 °C(Predicted)
• pka: 14.55±0.46(Predicted)

Additional information on 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

Research Brief on 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 946199-19-5)

Recent studies on 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 946199-19-5) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a thiophene ring and a methylpiperazine moiety suggests its ability to interact with various biological targets, making it a subject of intense investigation.

One of the key areas of research focuses on the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction and are often dysregulated in diseases such as cancer. Preliminary in vitro studies have demonstrated that 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide exhibits inhibitory activity against a subset of kinases, with notable selectivity profiles. These findings are supported by molecular docking simulations, which reveal favorable binding interactions with the ATP-binding sites of target kinases.

Further investigations have explored the compound's pharmacokinetic properties. Studies in animal models have shown that 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide has acceptable bioavailability and a favorable half-life, suggesting its potential for oral administration. However, challenges such as metabolic stability and tissue distribution require further optimization. Researchers are currently exploring structural analogs to improve these properties while maintaining the compound's biological activity.

In addition to its kinase inhibitory effects, recent publications have highlighted the compound's potential in neurodegenerative diseases. The methylpiperazine moiety is thought to enhance blood-brain barrier penetration, making it a candidate for targeting central nervous system (CNS) disorders. Preclinical studies in models of Alzheimer's disease have shown promising results, with the compound demonstrating neuroprotective effects and reducing amyloid-beta aggregation. These findings open new avenues for its application beyond oncology.

The synthesis and scalability of 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide have also been addressed in recent literature. Optimized synthetic routes have been reported, improving yield and purity while reducing the use of hazardous reagents. These advancements are critical for the compound's transition from laboratory-scale research to potential clinical development. Collaborative efforts between academic and industrial researchers have been instrumental in these achievements.

Despite the promising data, several challenges remain. The compound's mechanism of action needs further elucidation, particularly its off-target effects and potential toxicity. Ongoing studies are employing proteomic and transcriptomic approaches to gain a comprehensive understanding of its biological impact. Additionally, the development of robust biomarkers to monitor its efficacy in vivo is a priority for future research.

In conclusion, 3-methoxy-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 946199-19-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its dual applicability in oncology and neurodegenerative diseases, coupled with recent advancements in synthesis and pharmacokinetics, positions it as a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic promise and address existing limitations.